![molecular formula C5H4LiNO3 B1435693 Lithium(1+) ion 5-methyl-1,3-oxazole-2-carboxylate CAS No. 1803609-17-7](/img/structure/B1435693.png)
Lithium(1+) ion 5-methyl-1,3-oxazole-2-carboxylate
Overview
Description
Lithium (Li+) ion 5-methyl-1,3-oxazole-2-carboxylate, also known as LiMOC, is a small molecule that has been studied for its potential applications in a variety of scientific research areas. LiMOC is an anionic lithium-ion complex that can be used as a redox-active species in chemical and biochemical systems. The molecule has been studied for its potential use in electrochemical and photochemical energy storage systems, as well as its potential applications in biochemistry and drug delivery.
Scientific Research Applications
Synthesis of Complex Compounds
The lithium ion 5-methyl-1,3-oxazole-2-carboxylate is involved in the synthesis of complex chemical compounds. For instance, it has been used in the preparation of lithium 5-lithiomethyl-3-methylpyrazole-1-carboxylate, which further reacts to yield substituted and annelated pyrazolo[1,5-a]pyridines (Kishore et al., 1999).
Lithiation of Oxazoles
This compound plays a role in the selective lithiation of oxazoles, a process essential for constructing specific bonds in complex organic molecules. This method facilitates the selective formation of certain oxazole isomers, crucial in synthetic chemistry (Evans et al., 1999).
Coordination Polymers and Crystal Structures
Lithium ion derivatives are used in the synthesis of coordination polymers and the study of their crystal structures. For example, sodium and lithium coordination polymers with 1H-indazole-3-carboxylic acid have been synthesized, providing insights into crystal packing and the effects of hydrogen bonds (Szmigiel-Bakalarz et al., 2020).
Fluorescence and Detection Applications
The lithium ion 5-methyl-1,3-oxazole-2-carboxylate is involved in fluorescence-based applications. It has been used in the synthesis of spiropyran fluoroionophores for the selective detection of lithium ions, which can be applied in biological sensor devices (Stubing et al., 2016).
Electrolyte Additives in Lithium-Ion Cells
This compound has applications in the development of electrolyte additives for lithium-ion cells, enhancing their energy densities and lifetimes, which is significant for electric vehicle and grid storage applications (Hall et al., 2018).
Development of Thin-Film Batteries
Lithium ion derivatives, including this compound, are crucial in the research and development of thin-film lithium and lithium-ion batteries. These batteries have applications in consumer and medical products and are useful in characterizing the properties of lithium intercalation compounds in thin-film form (Bates, 2000).
Mechanism of Action
Target of Action
Oxazole derivatives have been known to exhibit a wide spectrum of biological activities
Mode of Action
The mode of action of oxazole derivatives can vary greatly depending on their specific structure and the functional groups they contain . Without specific information on “Lithium(1+) ion 5-methyl-1,3-oxazole-2-carboxylate”, it’s difficult to provide an accurate description of its mode of action.
Biochemical Pathways
Oxazole derivatives can affect a variety of biochemical pathways, depending on their specific targets . Again, without specific information on this compound, it’s hard to say which pathways it might affect.
Biochemical Analysis
Biochemical Properties
Lithium(1+) ion 5-methyl-1,3-oxazole-2-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with certain kinases and phosphatases, influencing their activity. These interactions can modulate signaling pathways and cellular responses, making it a valuable tool in studying cellular mechanisms .
Cellular Effects
The effects of this compound on cells are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. In particular, it has been shown to modulate the activity of key signaling molecules such as MAPK and PI3K, leading to changes in gene expression and metabolic processes. These effects can vary depending on the cell type and the concentration of the compound used .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, it can inhibit glycogen synthase kinase-3 (GSK-3), resulting in altered gene expression and cellular responses. Additionally, it can activate certain transcription factors, further influencing cellular functions .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable, but it can degrade under certain conditions, affecting its efficacy. Long-term studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including alterations in cell growth and differentiation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it can have beneficial effects, such as neuroprotection and mood stabilization. At high doses, it can cause toxic effects, including renal and hepatic toxicity. These threshold effects highlight the importance of careful dosage management in experimental settings .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as GSK-3 and phosphoinositide 3-kinase (PI3K), influencing metabolic flux and metabolite levels. These interactions can lead to changes in energy metabolism and cellular homeostasis .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These transporters facilitate its uptake and localization within cells, affecting its accumulation and activity. The compound’s distribution can influence its overall efficacy and cellular effects .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can affect its interactions with biomolecules and its overall impact on cellular processes .
properties
IUPAC Name |
lithium;5-methyl-1,3-oxazole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO3.Li/c1-3-2-6-4(9-3)5(7)8;/h2H,1H3,(H,7,8);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOSIKVDFPLHGBD-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CC1=CN=C(O1)C(=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4LiNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1803609-17-7 | |
Record name | lithium(1+) ion 5-methyl-1,3-oxazole-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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